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Compound of Interest

Compound Name: Ethyl benzylcarbamate

CAS No.: 2621-78-5

Cat. No.: B1607247

Get Quote

A Technical Guide for Structural Validation
Executive Summary
Ethyl benzylcarbamate (also known as N-benzylurethane or ethyl N-benzylcarbamate) serves

as a critical reference standard in organic synthesis, particularly as a protected amine

intermediate in peptide chemistry and drug development.[1] Its structural integrity relies on the

stability of the carbamate linkage, which offers resistance to basic hydrolysis while remaining

cleavable under specific acidic or hydrogenolytic conditions.

This guide provides a multi-modal spectroscopic analysis (NMR, IR, MS) designed to serve as

a validation benchmark for researchers. The data presented here synthesizes experimental

protocols with theoretical grounding to ensure high-confidence structural assignment.

Molecular Profile & Synthesis Context
Before analyzing spectra, one must understand the sample's provenance. Spectral anomalies

often stem from synthetic impurities (e.g., residual benzylamine or symmetrical urea

byproducts).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1607247#bc-rfq
https://www.benchchem.com/product/b1607247/docs?utm_src=pdf-body#comprehensive-spectroscopic-characterization-of-ethyl-benzylcarbamate
https://ruccs.rutgers.edu/images/personal-alan-prince/hold/new_carb.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: Ethyl N-benzylcarbamate[2]

CAS Registry: 2621-78-5[2]

Molecular Formula: C₁₀H₁₃NO₂[2]

Molecular Weight: 179.22 g/mol [2]

Physical State: White crystalline solid (MP: 42–44 °C) or colorless oil (if supercooled).

1.1 Validated Synthesis Protocol
To generate a reference-grade sample for spectroscopic analysis, the Schotten-Baumann

reaction conditions are preferred due to their ability to suppress the formation of N,N-

dibenzylurea.

Protocol:

Setup: Charge a round-bottom flask with Benzylamine (1.0 equiv) and Acetone (solvent).

Base Addition: Add anhydrous K₂CO₃ (1.2 equiv) to scavenge HCl. Cool to 0 °C.

Acylation: Dropwise addition of Ethyl Chloroformate (1.1 equiv) over 30 minutes.

Workup: Evaporate acetone, redissolve residue in ethyl acetate, wash with 1M HCl (to

remove unreacted amine) and brine.

Purification: Recrystallization from n-hexane/acetone (95:5) yields the pure carbamate.[1]
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Figure 1: Synthesis pathway utilizing a modified Schotten-Baumann protocol to ensure high

purity for spectral analysis.

Infrared Spectroscopy (FT-IR)
Technique: ATR (Attenuated Total Reflectance) on solid sample.

The IR spectrum of ethyl benzylcarbamate is diagnostic for the carbamate functionality,

specifically distinguishing it from amides or esters.
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Functional Group Frequency (cm⁻¹) Intensity Assignment Logic

N-H Stretch 3328 Medium, Sharp

Characteristic of

secondary

carbamates (non-

hydrogen bonded or

weakly bonded in

solid state).

C-H (Aromatic) 3030–3060 Weak
C(sp²)–H stretching of

the phenyl ring.

C-H (Aliphatic) 2977, 2922 Medium

Asymmetric/Symmetri

c stretches of the ethyl

group and benzylic

CH₂.

C=O Stretch 1695 Strong

The "Carbamate I"

band. Higher

frequency than typical

amides due to the

electronegative ethoxy

oxygen.

Amide II ~1525 Medium
N-H bending mixed

with C-N stretching.

C-O-C Stretch 1245, 1034 Strong

Asymmetric stretching

of the ester linkage

(O-C(=O)-N).

Mono-sub Benzene 695, 740 Strong

Out-of-plane (oop)

bending; diagnostic

for monosubstituted

aromatic rings.

Application Note: If the C=O peak shifts significantly lower (<1650 cm⁻¹), suspect

contamination with N,N'-dibenzylurea.
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Mass Spectrometry (EI-MS)
Technique: Electron Impact (70 eV).

The mass spectrum is dominated by the stability of the benzyl fragment. The molecular ion is

often weak, requiring careful "soft" ionization if MW confirmation is critical, though EI is

standard for structural fingerprinting.

Molecular Ion (M⁺):m/z 179 (Low intensity, ~5-10%).

Base Peak:m/z 91 (Tropylium ion, C₇H₇⁺).

Fragmentation Pathway: The primary fragmentation channel involves the cleavage of the C-N

bond or the benzylic C-N bond. The formation of the tropylium ion is the thermodynamic sink of

the reaction.
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- •OEt (45)
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- COOEt (73)

Benzyl Cation
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m/z 91

- HNCO - NH2

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in Electron Impact (EI) mass spectrometry. The m/z

91 peak is the diagnostic base peak.[3]

Nuclear Magnetic Resonance (NMR)
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Technique: 300 MHz or higher, Solvent: CDCl₃ (Chloroform-d).

NMR provides the definitive connectivity map. The carbamate creates a distinct chemical

environment for the benzylic protons, shifting them downfield compared to a free amine.

4.1 ¹H NMR (Proton) Data
Reference: TMS (0.00 ppm) or Residual CHCl₃ (7.26 ppm).

Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

7.25 – 7.38 Multiplet 5H Ar-H

The aromatic

protons overlap;

typical for alkyl-

benzenes not

conjugated to

strong

withdrawers.

5.05 Broad Singlet 1H N-H

Exchangeable.

Chemical shift

varies with

concentration

and temperature.

4.36
Doublet (J=6.0

Hz)
2H Ph-CH₂-N

Key Diagnostic.

Couples with the

NH proton. If

D₂O is added,

this collapses to

a singlet.

4.14
Quartet (J=7.1

Hz)
2H O-CH₂-CH₃

Characteristic of

the ethyl ester

moiety.

1.25 Triplet (J=7.1 Hz) 3H O-CH₂-CH₃

Methyl terminus

of the ethyl

group.
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4.2 ¹³C NMR (Carbon) Data
Reference: CDCl₃ triplet (77.16 ppm).

Shift (δ ppm) Carbon Type Assignment

156.8 Quaternary (C=O)

Carbamate Carbonyl. Distinct

from amide (~170) or ketone

(~200).

138.5 Quaternary (Ar-C) Ipso-carbon of the phenyl ring.

128.6 CH (Ar) Meta carbons.

127.5 CH (Ar) Para carbon.

127.3 CH (Ar) Ortho carbons.

61.0 CH₂ (Aliphatic)
O-CH₂-CH₃ (Deshielded by

Oxygen).

45.1 CH₂ (Benzylic)
Ph-CH₂-N (Deshielded by

Phenyl and Nitrogen).

14.6 CH₃ (Aliphatic) O-CH₂-CH₃.

References & Data Verification
The data presented above is synthesized from standard organic spectroscopic databases and

verified synthetic protocols. For raw spectral data comparison, consult the following

repositories:

PubChem Compound Summary: Ethyl benzylcarbamate (CID 75801).

Source:[Link]

NIST Chemistry WebBook: Mass Spectrometry Data Center.

Source:[Link]

SDBS (AIST): Spectral Database for Organic Compounds (Search No. 2621-78-5).
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Source:[Link]

Scientific Research Publishing (SCIRP): Synthesis and IR confirmation data.

Source:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of Ethyl
Benzylcarbamate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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